Cas no 35982-99-1 (2-Chloro-5-(4-chlorophenyl)nicotinonitrile)

2-Chloro-5-(4-chlorophenyl)nicotinonitrile is a halogenated nicotinonitrile derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-substituted phenyl ring and a nitrile group, making it a versatile intermediate for synthesizing heterocyclic compounds. The presence of two chlorine atoms enhances its reactivity in cross-coupling and nucleophilic substitution reactions, facilitating the development of biologically active molecules. This compound is particularly valuable in medicinal chemistry for designing kinase inhibitors and other therapeutic agents. Its high purity and stability under standard conditions ensure reliable performance in synthetic workflows. Suitable for controlled environments, it requires handling with appropriate safety measures due to its reactive functional groups.
2-Chloro-5-(4-chlorophenyl)nicotinonitrile structure
35982-99-1 structure
Product Name:2-Chloro-5-(4-chlorophenyl)nicotinonitrile
CAS No:35982-99-1
MF:C12H6Cl2N2
MW:249.095440387726
MDL:MFCD00231583
CID:318506
PubChem ID:2764042
Update Time:2025-06-08

2-Chloro-5-(4-chlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-(4-chlorophenyl)nicotinonitrile
    • 2-chloro-5-(4-chlorophenyl)pyridine-3-carbonitrile
    • 2-Chlor-5-p-chlorphenyl-nicotinonitril
    • 2-chloro-5-(4-chlorophenyl)-3-pyridinecarbonitrile
    • 35982-99-1
    • CS-0365214
    • MFCD00231583
    • A874475
    • DTXSID60377265
    • LZLIPWXJWNAMQJ-UHFFFAOYSA-N
    • 5J-312S
    • AKOS005070601
    • 2-chloro-5-(4-chloro-phenyl)-nicotinonitrile
    • J-508782
    • FT-0680449
    • Oprea1_205969
    • SCHEMBL2321872
    • MDL： MFCD00231583
    • Inchi： 1S/C12H6Cl2N2/c13-11-3-1-8(2-4-11)10-5-9(6-15)12(14)16-7-10/h1-5,7H
    • InChI Key： LZLIPWXJWNAMQJ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1C=NC(=C(C#N)C=1)Cl

Computed Properties

  • Exact Mass: 247.99100
  • Monoisotopic Mass: 247.990804
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.7
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.42
  • Melting Point: 182-184°C
  • Boiling Point: 402°Cat760mmHg
  • Flash Point: 196.9°C
  • Refractive Index: 1.644
  • PSA: 36.68000
  • LogP: 3.92708

2-Chloro-5-(4-chlorophenyl)nicotinonitrile Security Information

  • HazardClass：IRRITANT

2-Chloro-5-(4-chlorophenyl)nicotinonitrile Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-5-(4-chlorophenyl)nicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM275216-1g
2-Chloro-5-(4-chlorophenyl)nicotinonitrile
 35982-99-1 95%
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 $576 2022-06-11
abcr
AB158794-1 g
2-Chloro-5-(4-chlorophenyl)nicotinonitrile; .
 35982-99-1
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 €587.80 2023-07-20
Alichem
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 35982-99-1 95%
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Alichem
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 35982-99-1 95%
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 $1453.20 2023-09-02
Chemenu
CM275216-5g
2-Chloro-5-(4-chlorophenyl)nicotinonitrile
 35982-99-1 95%
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 $1294 2021-08-18
TRC
C029065-250mg
2-Chloro-5-(4-chlorophenyl)nicotinonitrile
 35982-99-1
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 $ 435.00 2022-06-06
TRC
C029065-500mg
2-Chloro-5-(4-chlorophenyl)nicotinonitrile
 35982-99-1
500mg
 $ 720.00 2022-06-06
abcr
AB158794-5 g
2-Chloro-5-(4-chlorophenyl)nicotinonitrile; .
 35982-99-1
5 g
 €1,674.80 2023-07-20
abcr
AB158794-1g
2-Chloro-5-(4-chlorophenyl)nicotinonitrile; .
 35982-99-1
1g
 €587.80 2025-02-17
abcr
AB158794-5g
2-Chloro-5-(4-chlorophenyl)nicotinonitrile; .
 35982-99-1
5g
 €1674.80 2025-02-17

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